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Compound of Interest

Compound Name: 2-Ethylpyrazine

Cat. No.: B116886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethylpyrazine is a heterocyclic aromatic organic compound that is a key contributor to the

aroma of a variety of roasted and cooked foods, such as coffee, roasted nuts, and baked

goods.[1][2] In the fragrance industry, 2-Ethylpyrazine is a valuable ingredient used to impart

nutty, roasted, and earthy notes to perfume compositions.[3][4][5] Its unique olfactory profile

adds depth, warmth, and complexity, making it particularly suitable for gourmand, oriental, and

tobacco fragrance families.[6][7] This document provides detailed application notes and

experimental protocols for the use of 2-Ethylpyrazine as a fragrance ingredient.

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of 2-Ethylpyrazine is

essential for its effective application in perfumery.
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Property Value Source(s)

Molecular Formula C₆H₈N₂ [8]

Molecular Weight 108.14 g/mol [8]

Appearance Colorless to pale yellow liquid [9]

Odor Profile

Nutty, roasted, earthy, musty,

buttery, peanut, chocolate-

peanut taste

[2][10]

Odor Detection Threshold in

Water
6,000 ppb [10]

Boiling Point 158 - 160 °C [9]

Density ~0.998 g/mL at 25 °C [9]

Vapor Pressure 1.27 mmHg at 25 °C [9]

Solubility

Soluble in organic solvents like

ethanol and oils; slightly

soluble in water.

[9]

Purity (typical) ≥99.0% [5]

Olfactory Perception and Signaling Pathway
The perception of 2-Ethylpyrazine's characteristic aroma is initiated by its interaction with

specific olfactory receptors (ORs) in the nasal cavity. Research has identified that pyrazines, as

a class of odorants, activate specific human olfactory receptors, notably OR5K1 and OR2AG1.

[3][6][10] The binding of 2-Ethylpyrazine to these G-protein coupled receptors triggers a

downstream signaling cascade, leading to the perception of its nutty and roasted scent.
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Olfactory Signal Transduction Pathway for 2-Ethylpyrazine.

Application in Fragrance Formulations
2-Ethylpyrazine is a powerful aroma chemical and should be used at low concentrations to

achieve the desired effect without overpowering the fragrance composition.

Application
Recommended
Concentration in
Fragrance Concentrate

Typical Use Levels in Final
Product

Fine Fragrance up to 0.1000% 0.5 - 10 ppm

Personal Care Products up to 0.1000% 0.5 - 10 ppm

Home Fragrance up to 0.1000% 0.5 - 10 ppm

Source:[7]

It is particularly effective in:

Gourmand Fragrances: To enhance notes of coffee, chocolate, caramel, and nuts.
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Oriental Fragrances: To add a roasted, smoky, and slightly spicy character.

Tobacco Accords: To provide a realistic, roasted tobacco leaf aroma.

Woody Fragrances: To introduce warmth and complexity to woody and earthy notes.

Experimental Protocols
Laboratory Synthesis of 2-Ethylpyrazine
The following is a representative protocol for the laboratory synthesis of 2-Ethylpyrazine. This

method is based on the condensation reaction of an alpha-dicarbonyl compound with a

diamine.

Start Combine Ethylenediamine
and 1,2-Propanedione

Heat and Stir
(e.g., 80-120°C)

Aqueous Workup
& Solvent Extraction

Distillation under
Reduced Pressure

Characterization
(GC-MS, NMR) Pure 2-Ethylpyrazine

Click to download full resolution via product page

Workflow for the Synthesis of 2-Ethylpyrazine.

Materials:

Ethylenediamine

1,2-Propanedione (Methylglyoxal)

Ethanol (or another suitable solvent)

Sodium hydroxide solution (for neutralization)

Dichloromethane (or other extraction solvent)

Anhydrous magnesium sulfate (for drying)

Round-bottom flask, condenser, dropping funnel, heating mantle, magnetic stirrer

Separatory funnel
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Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a condenser, dropping funnel, and

magnetic stirrer, dissolve ethylenediamine in ethanol.

Addition of Diketone: Slowly add 1,2-propanedione to the ethylenediamine solution with

constant stirring. An exothermic reaction may occur, so the addition rate should be controlled

to maintain a moderate temperature.

Reaction: After the addition is complete, heat the mixture to reflux for 2-4 hours to drive the

condensation and cyclization reaction to completion.

Work-up: Cool the reaction mixture to room temperature. Neutralize the mixture with a

sodium hydroxide solution.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer three

times with dichloromethane.

Drying and Concentration: Combine the organic extracts and dry over anhydrous

magnesium sulfate. Filter to remove the drying agent and concentrate the solution using a

rotary evaporator.

Purification: Purify the crude 2-Ethylpyrazine by vacuum distillation to obtain a colorless to

pale yellow liquid.

Analysis: Confirm the identity and purity of the synthesized 2-Ethylpyrazine using Gas

Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)

spectroscopy.[8]

Sensory Evaluation Protocol
A triangle test is a common method for the sensory evaluation of fragrance ingredients to

determine if a perceptible difference exists between two samples.
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Workflow for Sensory Evaluation (Triangle Test).
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Objective: To determine if the addition of 2-Ethylpyrazine at a specific concentration creates a

perceivable difference in a fragrance base.

Materials:

Fragrance base (e.g., a simple floral or woody accord)

2-Ethylpyrazine solution (e.g., 1% in ethanol)

Glass vials with caps

Coding labels

Sensory evaluation booths with controlled ventilation and lighting

Panel of at least 15 trained sensory assessors

Procedure:

Sample Preparation:

Prepare a control sample (A) of the fragrance base.

Prepare a test sample (B) by adding a specific concentration of the 2-Ethylpyrazine
solution to the fragrance base.

For each panelist, prepare a set of three coded samples. Two samples will be identical

(either A or B), and one will be different. The order of presentation should be randomized

for each panelist (e.g., AAB, ABA, BAA, BBA, BAB, ABB).

Evaluation:

Each panelist is presented with their set of three coded samples.

Panelists are instructed to smell each sample from left to right and identify the sample that

is different from the other two.

A forced-choice method is used; panelists must choose one sample.
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Data Analysis:

The number of correct identifications is recorded.

Statistical analysis (e.g., using a binomial distribution or Chi-squared test) is performed to

determine if the number of correct identifications is significantly greater than what would

be expected by chance (one-third).

Stability Testing Protocol
Stability testing is crucial to ensure that a fragrance containing 2-Ethylpyrazine maintains its

intended olfactory profile and physical characteristics over time and under various

environmental conditions.[4][11]
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Workflow for Fragrance Stability Testing.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b116886?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To assess the stability of 2-Ethylpyrazine in a finished fragrance product under

various storage conditions.

Materials:

Finished fragrance product containing 2-Ethylpyrazine

Identical product without 2-Ethylpyrazine (as a control)

Appropriate packaging for the product

Stability chambers/ovens with controlled temperature and humidity

UV light exposure cabinet

GC-MS for chemical analysis

Procedure:

Sample Preparation: Prepare a sufficient quantity of the finished product and the control.

Package the samples in the final intended packaging.

Storage Conditions:

Accelerated Stability: Store samples at elevated temperatures (e.g., 40°C and 45°C) for a

period of 1 to 3 months.

Real-Time Stability: Store samples under normal conditions (e.g., 25°C / 60% Relative

Humidity) for the expected shelf life of the product (e.g., 12, 24, 36 months).

Light Stability: Expose samples to controlled UV and visible light to assess

photodegradation.

Freeze-Thaw Cycling: Subject samples to cycles of freezing and thawing (e.g., -10°C to

25°C) to assess stability under temperature fluctuations.

Evaluation Schedule: Evaluate the samples at predetermined time points (e.g., 0, 1, 2, 3

months for accelerated testing; 0, 3, 6, 12, 24, 36 months for real-time testing).
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Evaluation Parameters:

Sensory Evaluation: A trained panel evaluates the odor profile of the samples compared to

the initial sample and the control, noting any changes in character or intensity.

Physical Evaluation: Visually inspect the samples for any changes in color, clarity, or for

the formation of precipitates.

Chemical Analysis: Use GC-MS to analyze the chemical composition of the fragrance,

quantifying the concentration of 2-Ethylpyrazine and identifying any potential degradation

products.

Data Analysis: Compare the data from the different storage conditions and time points to the

initial sample. Any significant changes in the sensory, physical, or chemical properties will

indicate instability.

Safety and Regulatory Information
2-Ethylpyrazine has been evaluated for safety as a fragrance ingredient. The Research

Institute for Fragrance Materials (RIFM) has conducted safety assessments on pyrazines, and

it is important to adhere to the usage guidelines established by the International Fragrance

Association (IFRA). It is recommended to consult the latest IFRA standards for specific

restrictions and safe use levels in different product categories.

Conclusion
2-Ethylpyrazine is a versatile and impactful fragrance ingredient that can significantly enhance

the complexity and appeal of a wide range of perfume compositions. A thorough understanding

of its properties, combined with systematic experimental evaluation, will enable perfumers and

researchers to effectively utilize its unique olfactory characteristics in the creation of innovative

and memorable fragrances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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